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Compound of Interest

Compound Name: Ammonia borane

Cat. No.: B087494

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of ammonia borane (NHsBHs). Adherence to these procedures
is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Properties

Ammonia borane is a flammable, solid chemical compound with specific hazards that
necessitate careful handling.[1][2][3][4] It is harmful if swallowed or inhaled and can cause skin
and eye irritation.[1][2][3][4] Understanding its properties is the first step toward safe laboratory
practices.

Table 1: Physicochemical Properties and Hazards of Ammonia Borane
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Property Data Citations
Appearance Colorless to white solid [5]
Molecular Formula BHeN [3]
Molecular Weight 30.87 g/mol [6]
Melting Point ~104 °C (decomposes) [1]
Stable under recommended
Stability storage conditions; may [6][7]
decompose if heated.[6][7]
Reacts with water.
o Incompatible with strong
Reactivity [4][7]

oxidizing agents, strong acids,

and moist air.[4][7]

Hazardous Decomposition

Upon heating, can release
hydrogen, ammonia, and
boron oxides.[4][7]

[417]

Table 2: GHS Hazard Classification for Ammonia Borane
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Hazard Class Hazard Statement GHS Pictogram Citations

H228: Flammable

Flammable solids ] GHS02 [L1[2113114]
solid
. H302: Harmful if
Acute toxicity, Oral GHSO07 [1112113114]
swallowed
Acute toxicity, H332: Harmful if
) ) GHSO07 [11[31[4]
Inhalation inhaled
Skin H315: Causes skin
o N GHS07 [1][2]
corrosion/irritation irritation
Serious eye H319: Causes serious
GHSO07 [1][2]

damage/eye irritation eye irritation

Specific target organ
o ] H335: May cause
toxicity, single ) o GHSO07 [2]
respiratory irritation
exposure

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling ammonia borane to
determine the appropriate level of PPE. The following table summarizes the recommended
equipment for routine operations and emergency situations.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Routine Handling
in a Controlled
Environment (e.g.,
Fume Hood)

Emergency
Situation (e.g.,
Large Spill or Fire)

Citations

Eye/Face

ANSI-approved safety
glasses with side
shields or chemical

splash goggles.

Chemical splash
goggles and a full-

face shield.

[B1[9][10]

Hand

Chemical-resistant
nitrile rubber gloves
(minimum 0.11 mm
thickness). Inspect
gloves before each

use.

Heavy-duty, chemical-
resistant gloves (e.g.,
neoprene or nitrile).
Consider double-

gloving.

[318][9][10]

Body

Flame-resistant lab
coat, long-sleeved

clothing.

Fully encapsulated,
chemical-resistant suit
(e.g., Level A or B).

[8]19]

Respiratory

Not typically required
if handled in a
properly functioning
chemical fume hood.
A dust mask (N95/P1)
may be used for

nuisance dust.[3]

Positive-pressure, full-
facepiece self-
contained breathing
apparatus (SCBA). An
air-purifying respirator
(APR) is insulfficient
for high
concentrations.

[318][O][11]

Footwear

Closed-toe shoes.

Chemical-resistant

boots with steel toes.

[8]

Operational Plan: Safe Handling Workflow

A systematic approach is essential when working with ammonia borane. All handling of solid

ammonia borane should be performed in a well-ventilated area, preferably within a certified

chemical fume hood to minimize inhalation exposure.[3][12]
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Step-by-Step Handling Protocol:

e Preparation:

[¢]

Conduct a pre-task safety review.

[¢]

Ensure the chemical fume hood is functioning correctly.

[e]

Assemble all necessary equipment and reagents.

o

Don the appropriate PPE as specified in Table 3.

e Dispensing:

[¢]

Ammonia borane is a hygroscopic solid; minimize its exposure to the atmosphere.[3][7]

[e]

Use spark-resistant tools for transferring the solid.

o

Weigh the required amount in a tared, sealed container to avoid dust generation.

[¢]

Close the primary container immediately after dispensing.
o Reaction Setup:

o If used in a reaction, add the solid in small portions to control the reaction rate and any
potential off-gassing, as hydrogen gas can be released.[12]

o Maintain an inert atmosphere (e.g., nitrogen or argon) if the reaction is sensitive to air or
moisture.[3][7]

e Post-Handling:
o Decontaminate any surfaces that may have come into contact with ammonia borane.
o Clean all equipment thoroughly.
o Segregate waste into designated, labeled containers.

e Storage:

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b087494?utm_src=pdf-body
https://www.chemicalbook.com/msds/borane-ammonia-complex.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/GFS13774-81-7.pdf
http://orgsyn.org/Content/pdfs/procedures/v102p0019.pdf
https://www.chemicalbook.com/msds/borane-ammonia-complex.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/GFS13774-81-7.pdf
https://www.benchchem.com/product/b087494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Store ammonia borane in a cool, dry, well-ventilated area away from incompatible
materials.[3][6]

o Keep containers tightly closed and, for long-term storage, consider storing under an inert
gas like nitrogen.[3][7]
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Caption: Workflow for safely handling ammonia borane in a lab setting.
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Emergency Response and Disposal Plans

Preparedness for unexpected events is a cornerstone of laboratory safety.

Emergency Response

Immediate and correct action is crucial in an emergency.
e Spill:
o Evacuate the immediate area and alert others.

o Wear appropriate PPE, including respiratory protection if the spill is large or dust is
airborne.[4]

o Prevent dust formation.[3][6]
o Carefully sweep up the spilled solid using non-sparking tools.[3][6]
o Place the material into a suitable, labeled container for disposal.[3][6]

o Clean the spill area with a damp cloth (use water with caution, as it can react) and
decontaminate.

o Fire:
o Ammonia borane is a flammable solid.

o Use a Class D fire extinguisher, dry chemical powder, sand, or carbon dioxide.[7] Do NOT
use water.

o If the fire is large, evacuate the area and call emergency services.
o Personal Exposure:

o Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. Seek medical attention.[3][6]
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o Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with
soap and plenty of water.[3][6]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding eyelids open. Seek immediate medical attention.[3][6][7]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[3][7]
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Caption: Logic diagram for responding to ammonia borane-related incidents.

Disposal Plan

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.chemicalbook.com/msds/borane-ammonia-complex.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202750/Borane_ammonia_complex_BH3-NH3.pdf
https://www.chemicalbook.com/msds/borane-ammonia-complex.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202750/Borane_ammonia_complex_BH3-NH3.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/GFS13774-81-7.pdf
https://www.chemicalbook.com/msds/borane-ammonia-complex.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/GFS13774-81-7.pdf
https://www.benchchem.com/product/b087494?utm_src=pdf-body-img
https://www.benchchem.com/product/b087494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

All waste containing ammonia borane must be treated as hazardous.

e Segregation: Collect all ammonia borane waste, including contaminated materials like
gloves and wipes, in a dedicated, clearly labeled, and sealed hazardous waste container.

e Labeling: The container must be labeled "Hazardous Waste - Flammable Solid, Toxic" and
include the chemical name "Ammonia Borane".

o Compatibility: Do not mix ammonia borane waste with other waste streams, especially
acidic or oxidizing materials, to prevent violent reactions.[12]

o Disposal: Arrange for disposal through your institution's environmental health and safety
office or a licensed hazardous waste disposal company.[3] Follow all local, state, and federal
regulations for hazardous waste disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ammonia-borane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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